Cas no 2680831-01-8 (benzyl N-(2-cyanoquinolin-6-yl)carbamate)
benzyl N-(2-cyanoquinolin-6-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28290921
- 2680831-01-8
- benzyl N-(2-cyanoquinolin-6-yl)carbamate
-
- Inchi: 1S/C18H13N3O2/c19-11-16-7-6-14-10-15(8-9-17(14)20-16)21-18(22)23-12-13-4-2-1-3-5-13/h1-10H,12H2,(H,21,22)
- InChI Key: AQLXLBVVCZIHIO-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC2C(=CC=C(C#N)N=2)C=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 303.100776666g/mol
- Monoisotopic Mass: 303.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75Ų
benzyl N-(2-cyanoquinolin-6-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28290921-1g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 1g |
$1315.0 | 2023-09-08 | ||
| Enamine | EN300-28290921-5g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 5g |
$3812.0 | 2023-09-08 | ||
| Enamine | EN300-28290921-10g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 10g |
$5652.0 | 2023-09-08 | ||
| Enamine | EN300-28290921-0.05g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 95.0% | 0.05g |
$1104.0 | 2025-03-19 | |
| Enamine | EN300-28290921-0.1g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 95.0% | 0.1g |
$1157.0 | 2025-03-19 | |
| Enamine | EN300-28290921-0.25g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 95.0% | 0.25g |
$1209.0 | 2025-03-19 | |
| Enamine | EN300-28290921-0.5g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 95.0% | 0.5g |
$1262.0 | 2025-03-19 | |
| Enamine | EN300-28290921-1.0g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 95.0% | 1.0g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28290921-2.5g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 95.0% | 2.5g |
$2576.0 | 2025-03-19 | |
| Enamine | EN300-28290921-5.0g |
benzyl N-(2-cyanoquinolin-6-yl)carbamate |
2680831-01-8 | 95.0% | 5.0g |
$3812.0 | 2025-03-19 |
benzyl N-(2-cyanoquinolin-6-yl)carbamate Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on benzyl N-(2-cyanoquinolin-6-yl)carbamate
Comprehensive Overview of Benzyl N-(2-Cyanoquinolin-6-yl)carbamate (CAS No. 2680831-01-8)
Benzyl N-(2-cyanoquinolin-6-yl)carbamate is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a quinoline core modified with a cyano group and a carbamate linkage, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number, 2680831-01-8, ensures precise identification in regulatory and commercial contexts. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted drug discovery.
In recent years, the demand for heterocyclic compounds like benzyl N-(2-cyanoquinolin-6-yl)carbamate has surged, driven by advancements in cancer therapeutics and antibiotic resistance research. The quinoline scaffold is renowned for its pharmacological versatility, often explored in AI-driven drug design and high-throughput screening. This compound’s cyano functionality further enhances its reactivity, enabling derivatization for optimized bioactivity. Such properties address common search queries like "quinoline-based drug candidates" or "carbamate derivatives in medicinal chemistry," reflecting its relevance in modern scientific discourse.
The synthesis of benzyl N-(2-cyanoquinolin-6-yl)carbamate typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. These methods are frequently discussed in academic forums and patent literature, catering to queries such as "efficient synthesis of cyanoquinoline carbamates." Its benzyl protecting group offers stability during synthetic workflows, a feature highly valued in peptide mimetics and prodrug development. Laboratories prioritizing green chemistry may also explore solvent-free or catalytic approaches to produce this compound, aligning with sustainability trends.
Analytical characterization of CAS No. 2680831-01-8 employs techniques like HPLC, NMR, and mass spectrometry, ensuring purity and structural integrity. These protocols resonate with search terms such as "QC methods for carbamate compounds" or "quinoline derivative analysis." Additionally, the compound’s logP and solubility profiles are critical for ADMET studies, a hot topic in preclinical research. Such data is often sought by pharmaceutical developers optimizing drug-like properties, further cementing the compound’s industrial importance.
Beyond pharmaceuticals, benzyl N-(2-cyanoquinolin-6-yl)carbamate finds niche applications in material science, particularly in designing fluorescent probes and organic semiconductors. The quinoline moiety’s photophysical properties enable innovations in OLEDs and bioimaging, addressing trending searches like "quinoline-based sensors." Its carbamate group also contributes to polymer stability, relevant to smart materials research. This multidisciplinary utility underscores the compound’s adaptability across scientific domains.
Regulatory compliance for 2680831-01-8 adheres to global standards like REACH and ICH guidelines, ensuring safe handling and documentation. Suppliers often highlight GMP-grade batches to meet clinical trial requirements, a priority for researchers querying "certified quinoline intermediates." The compound’s non-hazardous classification (when applicable) further facilitates its integration into lab-scale and industrial workflows, minimizing logistical constraints.
In summary, benzyl N-(2-cyanoquinolin-6-yl)carbamate (CAS No. 2680831-01-8) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its structural motifs cater to evolving needs in drug discovery, materials engineering, and analytical technology, making it a compound of enduring scientific and commercial interest.
2680831-01-8 (benzyl N-(2-cyanoquinolin-6-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)